3-ethyl-4-(4-fluorophenyl)-1H-pyrazol-5-amine

• IUPAC Name: 5-ethyl-4-(4-fluorophenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C11H12FN3/c1-2-9-10(11(13)15-14-9)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H3,13,14,15)
• InChI Key: SWSXGBQBODSZLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1)N)C2=CC=C(C=C2)F
• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol

Description

3-ethyl-4-(4-fluorophenyl)-1H-pyrazol-5-amine, also known as 4-F-EPP, is an organic compound that has recently gained attention due to its potential use in a variety of scientific and medical applications. This compound has been studied for its potential as a therapeutic agent, as a tool in drug discovery, and as a tool for studying the biochemical and physiological effects of drugs.

Scientific Research Applications

Crystal Structure Analysis

Kumar et al. (2018) conducted a study on a closely related compound, Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate. They synthesized this compound using trisodium citrate dihydrate as a catalyst and analyzed its crystal structure through X-ray analysis. The study revealed that the pyran and pyrazole rings were almost coplanar, and the phenyl ring was nearly perpendicular to these two rings, providing insights into the molecular structure and stability mechanisms of similar compounds (Kumar, Banerjee, Brahmachari, & Gupta, 2018).

Synthesis of Pyrazole Derivatives

Ghaedi et al. (2015) explored the synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products, achieved through the condensation of pyrazole-5-amine derivatives. This process was useful for preparing new N-fused heterocycle products in good to excellent yields, demonstrating the versatility of pyrazole derivatives in synthetic chemistry (Ghaedi, Bardajee, Mirshokrayi, Mahdavi, Shafiee, & Akbarzadeh, 2015).

Anticancer Applications

In a study by Abu Thaher et al. (2012), derivatives of a similar compound showed significant activity against important cancer kinases. Specifically, 4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(aryl)-1H-pyrazol-5-amine exhibited nanomolar range IC(50) against Src, B-Raf, EGFRs, and VEGFR-2, suggesting potential as a lead for novel anticancer programs (Abu Thaher, Arnsmann, Totzke, Ehlert, Kubbutat, Schächtele, Zimmermann, Koch, Boeckler, & Laufer, 2012).

Safety and Hazards

The safety data sheet for a similar compound, “Ethyl (4-fluorophenyl)(oxo)acetate”, indicates that it may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to use only in a well-ventilated area, avoid breathing mist/vapours/spray, and wear protective gloves, protective clothing, eye protection, and face protection.